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Compound of Interest

Compound Name: 3,4-Difluorophenylboronic acid

Cat. No.: B064182

For Immediate Release

A comprehensive technical guide for researchers, scientists, and drug development
professionals on the applications and properties of 3,4-Difluorophenylboronic acid. This
document outlines its critical role as a versatile building block in organic synthesis, particularly
in the formation of complex molecules for pharmaceutical and materials science applications.

Core Compound Specifications

3,4-Difluorophenylboronic acid is a key organoboron compound utilized in a variety of
synthetic transformations. Its chemical and physical properties are summarized below.

Property Value Citations
Molecular Formula CeHsBF20:2 [1]
Molecular Weight 157.91 g/mol [1]
CAS Number 168267-41-2 [1]
White to off-white crystalline
Appearance [1]
powder
Melting Point 305-310 °C (lit.) [1]
3,4-Difluorobenzeneboronic
Synonyms . [1]
aci

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b064182?utm_src=pdf-interest
https://www.benchchem.com/product/b064182?utm_src=pdf-body
https://www.benchchem.com/product/b064182?utm_src=pdf-body
https://www.chemimpex.com/products/40241
https://www.chemimpex.com/products/40241
https://www.chemimpex.com/products/40241
https://www.chemimpex.com/products/40241
https://www.chemimpex.com/products/40241
https://www.chemimpex.com/products/40241
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b064182?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Pivotal Applications in Suzuki-Miyaura Cross-
Coupling Reactions

A primary application of 3,4-Difluorophenylboronic acid lies in its use as a nucleophilic
partner in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions. This reaction is a
powerful method for the formation of carbon-carbon bonds, enabling the synthesis of biaryl and
heteroaryl compounds. These structural motifs are prevalent in many biologically active
molecules, making this reaction fundamental in drug discovery and development.[1][2][3] The
fluorine substituents on the phenyl ring can enhance the metabolic stability and binding affinity

of the resulting compounds.

The general workflow for a Suzuki-Miyaura coupling reaction involving 3,4-
Difluorophenylboronic acid is depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [The Strategic Role of 3,4-Difluorophenylboronic Acid in
Advanced Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b064182#3-4-difluorophenylboronic-acid-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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